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Cat. No.: B612579 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for assessing T cell

proliferation in response to the specific peptide antigen, SIINFEKL. These methodologies are

critical for immunology research and the development of novel immunotherapies.

Introduction
The adaptive immune system's ability to recognize and eliminate specific threats is largely

mediated by T lymphocytes (T cells). A key characteristic of an effective T cell response is

clonal expansion, or proliferation, upon encountering a specific antigen. The SIINFEKL peptide,

derived from chicken ovalbumin, is a well-characterized model antigen presented by the MHC

class I molecule H-2Kb. This peptide is recognized by T cell receptors (TCRs) on CD8+ T cells

from OT-I transgenic mice, making this a widely used system to study antigen-specific T cell

activation and proliferation.[1][2][3] Accurate and reliable measurement of this proliferative

response is fundamental in various research and drug development contexts.

This guide details three commonly used methods to assess T cell proliferation:

Carboxyfluorescein succinimidyl ester (CFSE) Dilution Assay: A flow cytometry-based

method that allows for the tracking of individual cell divisions.[4][5][6][7]
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Bromodeoxyuridine (BrdU) Incorporation Assay: An immunoassay that detects the

incorporation of a synthetic nucleoside analog into newly synthesized DNA.[7][8][9][10][11]

[12]

[3H]-Thymidine Incorporation Assay: A classic radiometric assay that measures the

incorporation of a radioactive nucleoside into replicating DNA.[8][10][13][14][15]

T Cell Activation Signaling Pathway
The recognition of the SIINFEKL peptide presented by an antigen-presenting cell (APC)

initiates a cascade of intracellular signaling events within the T cell, leading to activation and

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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response-to-siinfekl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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